Cas no 303152-08-1 (2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL)

• Product Name: 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL
• CAS No: 303152-08-1
• MF: C₂₀H₁₅ClF₂OS
• MW: 376.847310304642
• CID: 5214225
• Update Time: 2026-03-06

2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL
• 2-[(4-chlorophenyl)sulfanyl]-1,1-bis(4-fluorophenyl)ethan-1-ol

• Inchi： 1S/C20H15ClF2OS/c21-16-5-11-19(12-6-16)25-13-20(24,14-1-7-17(22)8-2-14)15-3-9-18(23)10-4-15/h1-12,24H,13H2
• InChI Key： FHRQODMPLYIPIO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1=CC=C(F)C=C1)(O)CSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 376.05
• Monoisotopic Mass: 376.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL

Introduction to 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL (CAS No. 303152-08-1)

2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL (CAS No. 303152-08-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the class of compounds known as sulfides and exhibits a complex molecular structure with multiple functional groups, including chlorophenyl, fluorophenyl, and an alcohol moiety.

The chemical structure of 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL consists of a central ethyl group bonded to two 4-fluorophenyl rings and a 4-chlorophenyl sulfanyl group. The presence of these specific functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various scientific investigations.

In recent years, there has been a surge in research focused on the development of new therapeutic agents for various diseases. 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL has been studied for its potential as an anti-inflammatory agent and its ability to modulate specific biological pathways. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain enzymes involved in inflammatory responses, suggesting its potential use in treating conditions such as arthritis and other inflammatory disorders.

The pharmacological profile of 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL has also been explored in preclinical studies. Research conducted by a team at the University of California demonstrated that the compound exhibits potent anti-inflammatory effects in both in vitro and in vivo models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

Beyond its anti-inflammatory properties, 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL has shown promise in other therapeutic areas as well. For instance, preliminary studies have indicated that it may have antiviral activity against certain viral strains, which could be particularly relevant given the ongoing global health challenges. A study published in Antiviral Research reported that the compound effectively inhibited the replication of influenza viruses in cell cultures, suggesting its potential as a broad-spectrum antiviral agent.

The structural complexity of 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL also makes it an interesting candidate for drug design and development. The presence of multiple functional groups allows for the exploration of various modifications to optimize its pharmacological properties. For example, researchers have investigated the effects of substituting different halogen atoms or introducing additional functional groups to enhance its potency and selectivity.

In addition to its therapeutic potential, 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL has been studied for its physicochemical properties. Its solubility, stability, and bioavailability are crucial factors that influence its effectiveness as a drug candidate. Studies have shown that the compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. However, further optimization may be necessary to improve its bioavailability and ensure optimal therapeutic outcomes.

The synthesis of 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the reaction of 4-chlorothiophenol with 2-(bis(4-fluorophenyl)methyl)acetyl chloride followed by reduction with sodium borohydride. This method has been widely adopted due to its simplicity and reliability.

The safety profile of 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 2-[(4-CHLOROPHENYL)SULFANYL]-1,1-BIS(4-FLUOROPHENYL)-1-ETHANOL (CAS No. 303152-08-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable subject for ongoing research in medicinal chemistry and pharmaceutical science. As further studies continue to elucidate its mechanisms of action and optimize its properties, this compound holds significant potential for contributing to the development of new treatments for various diseases.